Cas no 101607-48-1 (Dibenz[a,h]acridine,8,9,10,11-tetrahydro-14-methyl-)
101607-48-1 structure
Product Name:Dibenz[a,h]acridine,8,9,10,11-tetrahydro-14-methyl-
CAS No:101607-48-1
MF:C22H19N
MW:297.392965555191
CID:190793
PubChem ID:58571
Update Time:2025-04-19
Dibenz[a,h]acridine,8,9,10,11-tetrahydro-14-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Dibenz[a,h]acridine,8,9,10,11-tetrahydro-14-methyl-
- 10-Methyl-1,2-tetrahydro-1,2:5,6-benzacridine
- 14-methyl-8,9,10,11-tetrahydro-dibenz[a,h]acridine
- 1',2',3',4'-Tetrahydro-10-methyl-1,2:5,6-dibenzoacridin
- 14-Methyl-8,9,10,11-tetrahydrodibenz(a,h)acridine
- 14-methyl-8,9,10,11-tetrahydrodibenzo[a,h]acridine
- AC1L1PAP
- DIBENZ(a,h)ACRIDINE, 8,9,10,11-TETRAHYDRO-14-METHYL-
- LS-60302
- 101607-48-1
- BRN 0245891
- DTXSID10144060
-
- Inchi: 1S/C22H19N/c1-14-17-12-10-16-7-3-5-9-19(16)22(17)23-20-13-11-15-6-2-4-8-18(15)21(14)20/h2,4,6,8,10-13H,3,5,7,9H2,1H3
- InChI Key: FOTVWYIYAUHATG-UHFFFAOYSA-N
- SMILES: N1C2C=CC3C=CC=CC=3C=2C(C)=C2C=CC3CCCCC=3C=12
Computed Properties
- Exact Mass: 297.15187
- Monoisotopic Mass: 297.15175
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9
- XLogP3: 6.5
Experimental Properties
- Density: 1.0426 (rough estimate)
- Boiling Point: 428.9°C (rough estimate)
- Flash Point: 235.1°C
- Refractive Index: 1.8500 (estimate)
- PSA: 12.89
- LogP: 5.72840
Dibenz[a,h]acridine,8,9,10,11-tetrahydro-14-methyl- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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